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Compound of Interest

Compound Name: SR10067

Cat. No.: B15608826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR10067 is a potent and selective synthetic agonist of the nuclear receptors REV-ERBα and

REV-ERBβ. As a key regulator of the circadian clock, REV-ERB activity influences a wide array

of physiological processes, including metabolism, inflammation, and behavior. The utility of

SR10067 as a chemical probe in preclinical research and its potential as a therapeutic agent

necessitate a thorough understanding of its stability in solution to ensure the reliability and

reproducibility of experimental data. These application notes provide comprehensive guidelines

on the long-term storage and stability of SR10067 solutions, along with detailed protocols for

assessing its stability.

Chemical Properties
Property Value

IUPAC Name
N-(4-chlorophenyl)-2-((2,6-dioxo-1-phenyl-

1,2,3,6-tetrahydropyrimidin-4-yl)thio)acetamide

Molecular Formula C₁₈H₁₄ClN₃O₃S

Molecular Weight 387.84 g/mol

CAS Number 1380548-02-6
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Recommended Storage Conditions
Proper storage is critical to maintain the integrity of SR10067. The following table summarizes

the recommended storage conditions for both powdered and dissolved SR10067.

Form Storage Temperature Duration

Powder -20°C Up to 3 years

4°C Up to 2 years

In Solvent -80°C Up to 6 months

-20°C Up to 1 month

Note: The stability of SR10067 in solvent is dependent on the solvent used. Dimethyl sulfoxide

(DMSO) is a commonly used solvent for SR10067.

Factors Influencing Stability in Solution
Several factors can affect the long-term stability of SR10067 in solution:

Solvent: The choice of solvent can significantly impact stability. Anhydrous, high-purity

solvents are recommended.

Temperature: As indicated in the storage table, lower temperatures prolong the shelf-life of

SR10067 solutions.

Light: Exposure to light, particularly UV light, can induce photodegradation. Solutions should

be stored in amber vials or otherwise protected from light.

pH: The stability of SR10067 may be pH-dependent. Buffering the solution may be

necessary for certain applications.

Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can

accelerate degradation. It is advisable to prepare and store aliquots for single use.

Signaling Pathway of SR10067
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SR10067 exerts its effects by binding to and activating the REV-ERBα/β nuclear receptors.

REV-ERBs are transcriptional repressors that play a central role in the molecular circadian

clock. Upon activation by SR10067, REV-ERB binds to specific DNA sequences known as

REV-ERB response elements (ROREs) in the promoter regions of target genes, recruiting co-

repressor complexes, such as nuclear receptor co-repressor 1 (NCoR) and histone

deacetylase 3 (HDAC3), to inhibit gene transcription.

A primary target of REV-ERB is the Bmal1 gene, a core component of the positive limb of the

circadian clock. By repressing Bmal1 transcription, SR10067 modulates the expression of

numerous clock-controlled genes involved in:

Metabolism: Regulation of genes involved in lipid and glucose metabolism, such as those

encoding for apolipoproteins and gluconeogenic enzymes.[1]

Inflammation: Suppression of pro-inflammatory gene expression, including various cytokines

and chemokines like Il6 and Ccl2.[2][3]
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SR10067 signaling pathway.

Experimental Protocols
To ensure the quality of experimental results, it is crucial to periodically assess the stability of

SR10067 stock solutions. The following are detailed protocols for stability-indicating analyses

using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass

Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Workflow
The general workflow for a stability study involves preparing and storing SR10067 solutions

under various conditions and analyzing them at predetermined time points against a time-zero

control.
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Workflow for SR10067 stability study.
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Protocol 1: Stability Assessment by HPLC
This protocol describes a reverse-phase HPLC method for quantifying the amount of intact

SR10067 and detecting potential degradation products.

Materials:

SR10067 solution in DMSO

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (FA)

C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

HPLC system with UV detector

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% FA in water

Mobile Phase B: 0.1% FA in ACN

Sample Preparation:

Dilute the SR10067 stock solution with mobile phase A to a final concentration of

approximately 20 µg/mL.

Chromatographic Conditions:

Column: C18 reverse-phase

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL
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Column Temperature: 30°C

Detection Wavelength: 254 nm

Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B

0 90 10

20 10 90

25 10 90

26 90 10

| 30 | 90 | 10 |

Data Analysis:

Integrate the peak area of SR10067 at each time point.

Calculate the percentage of SR10067 remaining relative to the T=0 sample.

Monitor for the appearance of new peaks, which may indicate degradation products.

Protocol 2: Identification of Degradation Products by
LC-MS
This protocol utilizes LC-MS to identify the molecular weights of potential degradation products.

Materials:

SR10067 solution in DMSO

LC-MS grade ACN and water

Formic acid
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C18 UPLC/UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm)

LC-MS system with an electrospray ionization (ESI) source

Procedure:

Sample Preparation:

Dilute the SR10067 stock solution with 50:50 ACN:water to a final concentration of

approximately 1 µg/mL.

LC-MS Conditions:

Use the same mobile phases and a similar gradient as in the HPLC protocol, adapted for a

shorter UPLC/UHPLC column and a faster flow rate (e.g., 0.4 mL/min).

Mass Spectrometry:

Ionization Mode: Positive ESI

Scan Range: m/z 100-1000

Perform fragmentation (MS/MS) on the parent ion of SR10067 and any potential

degradation product ions to aid in structural elucidation.

Data Analysis:

Extract ion chromatograms for the expected m/z of SR10067 and any new m/z values that

appear in the stressed samples.

Analyze the mass spectra and fragmentation patterns to propose structures for the

degradation products.

Protocol 3: Structural Integrity Assessment by NMR
Spectroscopy
NMR spectroscopy can provide detailed structural information and detect subtle changes that

may not be apparent by other methods.
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Materials:

SR10067 solution in DMSO

Deuterated DMSO (DMSO-d6)

NMR spectrometer (≥400 MHz)

Procedure:

Sample Preparation:

Evaporate the solvent from a known amount of the SR10067 solution under a stream of

nitrogen.

Reconstitute the residue in DMSO-d6.

NMR Acquisition:

Acquire a ¹H NMR spectrum.

For more detailed analysis, 2D NMR experiments such as COSY and HSQC can be

performed.

Data Analysis:

Compare the ¹H NMR spectrum of the stored sample to that of a freshly prepared

standard or the T=0 sample.

Look for the appearance of new signals or changes in the chemical shifts and integrals of

existing signals, which would indicate degradation.

Summary of Stability Data
The following table provides a template for summarizing the quantitative data obtained from a

long-term stability study of SR10067.
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Storage
Condition

Time Point
% SR10067
Remaining
(HPLC)

Degradation
Products
Detected (LC-
MS)

Structural
Changes
(NMR)

-80°C 1 month

3 months

6 months

-20°C 1 month

3 months

4°C 1 week

1 month

Room Temp 24 hours

1 week

Freeze-Thaw 1 cycle

5 cycles

10 cycles

Conclusion
The stability of SR10067 solutions is crucial for obtaining reliable and reproducible results in

research and development. By adhering to the recommended storage conditions and

employing the detailed analytical protocols provided, researchers can ensure the integrity of

their SR10067 samples. For in vivo experiments, it is always recommended to use freshly

prepared solutions. Regular stability testing is a critical component of quality control for any

research involving small molecule compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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